Cas no 2228543-23-3 (1,1-difluoro-2-(quinoxalin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(quinoxalin-2-yl)propan-2-amine
• CAS No: 2228543-23-3
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 6352357
• PubChem ID: 165673018
• Update Time: 2025-05-21

1,1-difluoro-2-(quinoxalin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(quinoxalin-2-yl)propan-2-amine
• EN300-1949461
• 2228543-23-3

• Inchi： 1S/C11H11F2N3/c1-11(14,10(12)13)9-6-15-7-4-2-3-5-8(7)16-9/h2-6,10H,14H2,1H3
• InChI Key： JVHJFTCAQCRGQJ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=NC2C=CC=CC=2N=1)N)F

Computed Properties

• Exact Mass: 223.09210369g/mol
• Monoisotopic Mass: 223.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1-difluoro-2-(quinoxalin-2-yl)propan-2-amine

1,1-Difluoro-2-(Quinoxalin-2-Yl)Propan-2-Amine: A Comprehensive Overview

1,1-Difluoro-2-(quinoxalin-2-yl)propan-2-amine, identified by the CAS number NO 2228543-23-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoxaline moiety with a difluorinated propanamine group. The quinoxaline ring, a bicyclic aromatic system, is known for its stability and electronic properties, making it a valuable component in various chemical applications.

The synthesis of 1,1-difluoro-2-(quinoxalin-2-yl)propan-2-amine involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the quinoxaline core with the propanamine side chain. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in advanced materials and pharmaceuticals.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The quinoxaline moiety contributes to the compound's ability to form stable coordination complexes, which are essential in catalysis and sensor technologies. Recent studies have demonstrated that incorporating 1,1-difluoro groups into the structure enhances the electronic properties of the compound, making it suitable for use in organic electronics and optoelectronic devices.

In addition to its material applications, 1,1-difluoro-substituted compounds like this one have shown potential in medicinal chemistry. The quinoxaline ring is known to exhibit bioactivity, and modifications to its substituents can fine-tune its pharmacological properties. Researchers have explored the use of this compound as a lead molecule for drug discovery, particularly in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The structural versatility of 1,1-difluoro-quinoxalin-N-N-diyl compounds has also led to their investigation in polymer chemistry. By incorporating these units into polymer backbones, scientists aim to develop materials with enhanced mechanical strength and thermal stability. Recent breakthroughs in polymerization techniques have made it possible to integrate these compounds into high-performance polymers used in aerospace and automotive industries.

The study of CAS No 2228543-based compounds has also contributed to our understanding of fluorine chemistry. The presence of two fluorine atoms in the propanamine group introduces unique electronic effects that influence the compound's reactivity and stability. Researchers have utilized computational methods to model these effects, providing insights into how fluorination can be leveraged to design more efficient chemical systems.

In conclusion, 1,1-difluoro-quinoxalin-N-N-diyl derivatives represent a class of compounds with diverse applications across multiple disciplines. From materials science to medicinal chemistry, their unique properties continue to drive innovation and discovery. As research progresses, we can expect even more groundbreaking applications for this remarkable compound.